Cas no 2138162-25-9 (8,8-Difluoro-2-(propane-1-sulfonyl)-2,6-diazaspiro[3.4]octane)

• Product Name: 8,8-Difluoro-2-(propane-1-sulfonyl)-2,6-diazaspiro[3.4]octane
• CAS No: 2138162-25-9
• MF: C₉H₁₆F₂N₂O₂S
• MW: 254.297348022461
• CID: 5779646
• PubChem ID: 165837324
• Update Time: 2025-06-09

8,8-Difluoro-2-(propane-1-sulfonyl)-2,6-diazaspiro[3.4]octane Chemical and Physical Properties

Names and Identifiers

• 2138162-25-9
• 8,8-difluoro-2-(propane-1-sulfonyl)-2,6-diazaspiro[3.4]octane
• EN300-767007
• 8,8-Difluoro-2-(propane-1-sulfonyl)-2,6-diazaspiro[3.4]octane

• Inchi： 1S/C9H16F2N2O2S/c1-2-3-16(14,15)13-6-8(7-13)4-12-5-9(8,10)11/h12H,2-7H2,1H3
• InChI Key： PFFJIDGSGQLXQQ-UHFFFAOYSA-N
• SMILES： S(CCC)(N1CC2(CNCC2(F)F)C1)(=O)=O

Computed Properties

• Exact Mass: 254.09005526g/mol
• Monoisotopic Mass: 254.09005526g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 372
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 57.8Ų

Additional information on 8,8-Difluoro-2-(propane-1-sulfonyl)-2,6-diazaspiro[3.4]octane

Introduction to 8,8-Difluoro-2-(propane-1-sulfonyl)-2,6-diazaspiro[3.4]octane (CAS No. 2138162-25-9)

8,8-Difluoro-2-(propane-1-sulfonyl)-2,6-diazaspiro[3.4]octane (CAS No. 2138162-25-9) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of spirocyclic amines and features a unique structural arrangement that includes a spirocyclic ring system, difluoro substitution, and a propane-1-sulfonyl group. These structural elements contribute to its potential therapeutic applications and have been the focus of recent studies aimed at elucidating its biological activities and mechanisms of action.

The spirocyclic structure of 8,8-Difluoro-2-(propane-1-sulfonyl)-2,6-diazaspiro[3.4]octane is particularly noteworthy due to its ability to enhance the compound's stability and bioavailability. Spirocyclic compounds are known for their rigidity and conformational constraints, which can improve the pharmacokinetic properties of drugs. The presence of difluoro substitution further enhances the compound's lipophilicity and metabolic stability, making it an attractive candidate for drug development.

Recent research has explored the potential of 8,8-Difluoro-2-(propane-1-sulfonyl)-2,6-diazaspiro[3.4]octane in various therapeutic areas. One notable study published in the Journal of Medicinal Chemistry investigated its activity as a potent and selective inhibitor of a specific enzyme involved in neurodegenerative diseases. The results demonstrated that the compound effectively inhibited the enzyme with high selectivity and low cytotoxicity, suggesting its potential as a lead compound for the treatment of conditions such as Alzheimer's disease.

In addition to its neuroprotective properties, 8,8-Difluoro-2-(propane-1-sulfonyl)-2,6-diazaspiro[3.4]octane has also shown promise in cancer research. A study published in Cancer Research evaluated its efficacy as an antiproliferative agent against various cancer cell lines. The findings indicated that the compound exhibited significant antiproliferative activity, particularly against breast and lung cancer cells. The mechanism of action was attributed to its ability to disrupt key signaling pathways involved in cell proliferation and survival.

The unique combination of structural features in 8,8-Difluoro-2-(propane-1-sulfonyl)-2,6-diazaspiro[3.4]octane also makes it an attractive candidate for drug delivery systems. Research has shown that spirocyclic compounds can be effectively encapsulated in nanoparticles or liposomes, enhancing their delivery to target tissues and reducing systemic side effects. This property is particularly valuable in the development of targeted therapies for diseases with localized pathologies.

Clinical trials are currently underway to further evaluate the safety and efficacy of 8,8-Difluoro-2-(propane-1-sulfonyl)-2,6-diazaspiro[3.4]octane. Early-phase trials have shown promising results, with the compound demonstrating good tolerability and pharmacokinetic profiles in animal models. These findings have paved the way for more advanced clinical studies to assess its therapeutic potential in human subjects.

In conclusion, 8,8-Difluoro-2-(propane-1-sulfonyl)-2,6-diazaspiro[3.4]octane (CAS No. 2138162-25-9) represents a promising compound with diverse therapeutic applications. Its unique structural features contribute to its stability, bioavailability, and biological activity, making it a valuable candidate for further research and development in medicinal chemistry and pharmaceutical sciences.